Cas no 113697-90-8 (2-Octanone, 1-amino-, hydrochloride)
113697-90-8 structure
Product Name:2-Octanone, 1-amino-, hydrochloride
CAS No:113697-90-8
MF:C8H18ClNO
MW:179.687621593475
CID:1201536
PubChem ID:23354789
Update Time:2025-04-20
2-Octanone, 1-amino-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 1-amino-, hydrochloride
- 1-aminooctan-2-one,hydrochloride
- SCHEMBL1512459
- 2-oxooctylamine hydrochloride
- 1-Aminooctan-2-one--hydrogen chloride (1/1)
- WKCBWGSDJCODIX-UHFFFAOYSA-N
- DTXSID40633311
- 113697-90-8
-
- Inchi: 1S/C8H17NO.ClH/c1-2-3-4-5-6-8(10)7-9;/h2-7,9H2,1H3;1H
- InChI Key: WKCBWGSDJCODIX-UHFFFAOYSA-N
- SMILES: Cl.O=C(CN)CCCCCC
Computed Properties
- Exact Mass: 179.1076919g/mol
- Monoisotopic Mass: 179.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 91.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1Ų
2-Octanone, 1-amino-, hydrochloride Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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